2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine

• Molecular Formula: C7H9Br2NOS
• Molecular Weight: 315.03 g/mol
• IUPAC Name: 2-(4,5-dibromothiophen-2-yl)-2-methoxyethanamine
• InChI: InChI=1S/C7H9Br2NOS/c1-11-5(3-10)6-2-4(8)7(9)12-6/h2,5H,3,10H2,1H3
• InChI Key: JCUICQDGIYYRPD-UHFFFAOYSA-N
• Canonical SMILES: COC(CN)C1=CC(=C(S1)Br)Br

Description

2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine is a high-purity chemical compound offered for research and development purposes. With the molecular formula C 7 H 10 Br 2 NOS and a molecular weight of 308.04 g/mol, this brominated thiophene derivative features a methoxyethanamine side chain, making it a valuable intermediate in organic synthesis and medicinal chemistry research . Compounds within this class are frequently explored as building blocks for the synthesis of more complex molecules, particularly in the development of potential pharmacologically active substances . Researchers utilize related bromothiophene-ethylamine structures in various scientific fields, including chemistry as synthetic intermediates and in medicine for early-stage drug discovery and development . The mechanism of action for research compounds like this one is often investigated in the context of interacting with biological targets such as enzymes or receptors. The methoxyethanamine moiety can influence the compound's solubility and bioavailability, while the dibromothiophene ring may facilitate interactions with hydrophobic regions of proteins . As a reference, a closely related salt form of this compound, 2-(4,5-dibromothiophen-2-yl)ethan-1-amine hydrochloride (CAS# 2095410-21-0), is characterized as a powder and should be stored at 4°C . This product is strictly for Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. For specific handling and safety information, please request a Safety Data Sheet (SDS).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine typically involves the bromination of thiophene followed by the introduction of the methoxyethanamine group. One common method is the bromination of thiophene using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The resulting dibromothiophene is then reacted with 2-methoxyethanamine under suitable conditions to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and subsequent amination reactions. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Industrial methods also focus on minimizing by-products and ensuring the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromine atoms to hydrogen, yielding thiophene derivatives.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the thiophene ring.

Scientific Research Applications

2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex thiophene derivatives and conjugated polymers.

Biology: The compound can be used in the study of biological systems and as a building block for bioactive molecules.

Industry: The compound is used in the production of materials with specific electronic and optical properties, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of bromine atoms and the methoxyethanamine group can influence the compound’s binding affinity and specificity for these targets.

Comparison with Similar Compounds

Structural and Functional Analogues

2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine

• Structure: Thiophene ring with a chlorine substituent at the 5-position and a 2-methoxyethan-1-amine side chain.
• Molecular Formula: C₇H₁₀ClNOS.
• Molecular Weight: 191.7 g/mol.
• CAS: 1250927-84-4.
• Used in medicinal chemistry for scaffold diversification .

2-(4-Bromo-5-chlorothiophen-2-yl)-2-methoxyethan-1-amine

• Structure: Thiophene ring with bromine (4-position) and chlorine (5-position) substituents.
• Molecular Formula: C₇H₉BrClNOS.
• Molecular Weight: 270.57 g/mol.
• CAS: 1599112-40-7.
• Key Features: Mixed halogen substitution balances electronic effects and lipophilicity. Such compounds are intermediates in synthesizing halogen-rich bioactive molecules .

2-Methoxyethan-1-amine Derivatives

• Examples: Derivatives like 2-(2,5-dimethoxyphenyl)ethan-1-amine are used in psychedelic drug research .
• Role of Methoxy Group: Enhances hydrogen-bonding capacity and modulates receptor binding, critical for CNS-targeting drugs .

2-(4-Bromophenyl)-1-(2,5-dimethoxyphenyl)ethan-1-amine

• Structure: Combines bromophenyl and dimethoxyphenyl groups.
• Molecular Formula: C₁₆H₁₈BrNO₂.
• Molecular Weight: 336.22 g/mol.
• Key Features: Demonstrates the versatility of amine derivatives in hybrid pharmacophore design, often explored in antipsychotic drug development .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Applications/Notes
2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine (Hypothetical)	4,5-dibromo-thiophene, 2-methoxy	C₇H₉Br₂NO₂S	~340–350	N/A	Pharmaceutical intermediates
2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine	5-chloro-thiophene	C₇H₁₀ClNOS	191.7	1250927-84-4	Medicinal chemistry
2-(4-Bromo-5-chlorothiophen-2-yl)-2-methoxyethan-1-amine	4-bromo, 5-chloro-thiophene	C₇H₉BrClNOS	270.57	1599112-40-9	Halogen-rich bioactive synthesis
2-Methoxyethan-1-amine derivatives	Variable aryl/heteroaryl groups	Variable	Variable	N/A	CNS drug candidates
2-(4-Bromophenyl)-1-(2,5-dimethoxyphenyl)ethan-1-amine	4-bromophenyl, 2,5-dimethoxyphenyl	C₁₆H₁₈BrNO₂	336.22	N/A	Antipsychotic research

Biological Activity

2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

Chemical Structure and Properties

The compound features a thiophene ring substituted with bromine atoms and a methoxyethylamine group. Its molecular formula is $C_9H_{10}Br_2N$ with a molecular weight of approximately 292.00 g/mol.

Research indicates that compounds with similar structures often interact with various neurotransmitter systems, particularly serotonin (5-HT) receptors. The 5-HT receptor family plays a crucial role in regulating mood, cognition, and perception, making this compound a candidate for further investigation in psychopharmacology.

Antidepressant Effects

Studies have shown that compounds similar to 2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine exhibit antidepressant-like effects in animal models. These effects are often mediated through the modulation of serotonin pathways. For instance, a study demonstrated that certain derivatives could significantly reduce depressive-like behaviors in rodents when administered at specific dosages .

Neuroprotective Properties

Research has also highlighted the neuroprotective potential of related compounds against oxidative stress-induced neuronal damage. In vitro studies suggest that these compounds can enhance cell viability in neuronal cultures exposed to toxic agents .

Data Table: Biological Activity Summary

Activity	Effect	Study Reference
Antidepressant	Reduces depressive symptoms
Neuroprotection	Increases neuronal survival
Serotonin Receptor Modulation	Alters receptor activity

Case Study 1: Antidepressant Activity

In a controlled study, rats treated with 2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine showed significant reductions in immobility time in the forced swim test, indicating potential antidepressant effects. The dosage used was 10 mg/kg, administered intraperitoneally over a period of two weeks .

Case Study 2: Neuroprotection Against Oxidative Stress

Another study investigated the neuroprotective effects of this compound in cultured hippocampal neurons subjected to oxidative stress. The results indicated that pre-treatment with the compound significantly increased cell survival rates compared to untreated controls, suggesting a protective mechanism against oxidative damage .

Q & A

Q. What are the key spectroscopic identifiers for 2-(4,5-Dibromothiophen-2-yl)-2-methoxyethan-1-amine?

Methodological Answer:

• NMR Spectroscopy : The compound’s $^1H$-NMR spectrum should exhibit distinct signals:
  • A singlet for the methoxy group (-OCH$_3$) at δ 3.2–3.4 ppm.
  • Multiplets for the thiophene ring protons (δ 6.8–7.5 ppm) and amine protons (δ 1.8–2.5 ppm). The bromine substituents induce deshielding, shifting thiophene signals upfield compared to non-halogenated analogs.
• Mass Spectrometry : The molecular ion peak [M+H]$^+$ at m/z 321.46 (C$_6$H$_8$Br$_2$ClNS) confirms the molecular weight. Fragmentation patterns should include Br$^+$ isotopes (characteristic 1:1 ratio for two bromines) .
• X-ray Crystallography : While no direct data exists for this compound, analogous halogenated thiophenes (e.g., bromophenyl derivatives) show planar geometries with Br···S interactions (3.4–3.6 Å), which can guide structural validation .

Q. What synthetic routes are commonly employed to synthesize this compound?

Methodological Answer:

• Thiophene Functionalization : Start with 2-thiophenecarboxaldehyde. Bromination at the 4,5-positions using Br$_2$ in acetic acid (80°C, 12 h) yields 4,5-dibromothiophene-2-carboxaldehyde.
• Amination Strategy :
  • Mannich Reaction : React the dibromothiophene intermediate with methoxyethylamine and formaldehyde under acidic conditions (HCl, 60°C, 6 h) to form the β-amino alcohol.
  • Reduction : Reduce the intermediate with LiAlH$_4$ in THF to yield the final amine.
    Key Considerations : Bromination regioselectivity must be confirmed via $^1H$-NMR, as over-bromination may occur. Purification via column chromatography (hexane/ethyl acetate) removes unreacted Br$_2$ .

Q. How can researchers confirm the purity and structural integrity of the synthesized compound?

Methodological Answer:

• HPLC Analysis : Use a C18 column (mobile phase: 70% acetonitrile/30% H$_2$O with 0.1% TFA) to assess purity (>95%). Retention time should match standards .
• Elemental Analysis : Confirm Br and N content (theoretical: Br 49.7%, N 4.35%) to rule out impurities.
• FT-IR : Detect amine N-H stretches (3300–3500 cm$^{-1}$) and C-Br vibrations (550–650 cm$^{-1}$) .

Advanced Research Questions

Q. How can synthetic yields be optimized while minimizing isomer formation?

Methodological Answer:

• Temperature Control : Maintain bromination at 80°C to avoid diastereomer formation during the Mannich step. Lower temperatures (<60°C) reduce side reactions.
• Catalyst Screening : Use BF$_3$-etherate as a Lewis acid catalyst to enhance regioselectivity in the Mannich reaction (yield improvement: ~15%).
• Chiral Resolution : If enantiomers form, employ chiral HPLC (e.g., Chiralpak IA column) with hexane/isopropanol (90:10) to separate isomers. Confirm absolute configuration via circular dichroism (CD) spectroscopy .

Q. What analytical challenges arise when detecting this compound in biological matrices, and how are they addressed?

Methodological Answer:

• Matrix Interference : Biological samples (e.g., plasma) contain proteins that co-elute with the compound. Solution : Precipitate proteins using acetonitrile (1:3 v/v) prior to LC-MS/MS analysis.
• Low Abundance : Use a Q-TOF mass spectrometer in positive ion mode (ESI$^+$) with a detection limit of 1.0 ng/mL. Fragment ions (m/z 79/81 for Br$^-$) enhance specificity.
• Metabolite Identification : Incubate the compound with liver microsomes (CYP450 enzymes) and analyze metabolites via high-resolution MS (HRMS). Look for demethylation (-CH$_3$O) or thiophene ring oxidation .

Q. How do researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:

• Receptor Binding Assays : Conduct competitive binding studies (e.g., radioligand displacement for serotonin receptors) to compare affinity (K$_i$) across studies. Use HEK293 cells expressing 5-HT$_{2A}$ receptors (IC$_{50}$ values vary with assay conditions).
• Data Normalization : Account for differences in cell lines (e.g., CHO vs. HEK293) by normalizing to internal controls (e.g., β-galactosidase activity).
• Meta-Analysis : Pool data from multiple studies (e.g., PubChem, ChEMBL) and apply statistical models (e.g., random-effects regression) to identify outliers. Cross-validate with in silico docking (Autodock Vina) to predict binding poses .